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Compound of Interest

Compound Name:

Methyl 4-

bromobenzo[b]thiophene-2-

carboxylate

Cat. No.: B1371243 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 4-
bromobenzo[b]thiophene-2-carboxylate

Abstract
Methyl 4-bromobenzo[b]thiophene-2-carboxylate is a halogenated heterocyclic compound

that serves as a crucial intermediate in organic synthesis, particularly within the realms of

medicinal chemistry and materials science. Its benzothiophene core is a privileged scaffold

found in numerous biologically active molecules. A thorough understanding of its physical

properties is paramount for its effective handling, characterization, and application in further

synthetic endeavors. This guide provides a detailed examination of the key physical and

spectroscopic characteristics of this compound, supported by established analytical

methodologies.

Compound Identification and Core Structure
The foundational step in utilizing any chemical compound is its unambiguous identification.

Methyl 4-bromobenzo[b]thiophene-2-carboxylate is characterized by a fused bicyclic

system consisting of a benzene ring and a thiophene ring, with a bromine atom at the 4-

position and a methyl ester group at the 2-position.
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Identifier Value Source

CAS Number 360575-29-7 [1][2][3]

Molecular Formula C10H7BrO2S [2][3]

Molecular Weight 271.13 g/mol [2][3][4]

Synonyms
4-Bromo-benzo[b]thiophene-2-

carboxylic acid methyl ester
[2]

Summary of Physical Properties
The physical state and solubility of a compound dictate its storage, handling, and reaction

conditions. The following table summarizes the key physical properties of Methyl 4-
bromobenzo[b]thiophene-2-carboxylate.

Property Value Source

Melting Point 105-108 °C [2][4]

Density 1.622 g/cm³ [2]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[4]

Storage Temperature
Room Temperature (Sealed,

Dry, Dark) or -20°C Freezer
[2][4]

In-Depth Analysis of Physical Characteristics
Melting Point: A Key Indicator of Purity
The melting point of a crystalline solid is a critical physical constant used to assess its purity.

For Methyl 4-bromobenzo[b]thiophene-2-carboxylate, the reported melting range is a sharp

105-108 °C.[2][4] A narrow melting range is indicative of high purity. Impurities typically depress

and broaden the melting range.

Experimental Protocol: Melting Point Determination via Differential Scanning Calorimetry (DSC)
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DSC is a highly accurate thermoanalytical technique that measures the difference in the

amount of heat required to increase the temperature of a sample and a reference.

Sample Preparation: Accurately weigh 1-3 mg of the crystalline sample into an aluminum

DSC pan.

Encapsulation: Crimp the pan with a lid to encapsulate the sample.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

Thermal Program:

Equilibrate the cell at 25 °C.

Ramp the temperature from 25 °C to 120 °C at a rate of 10 °C/min under a nitrogen

atmosphere.

Data Analysis: The melting point is determined as the onset or peak of the endothermic

event on the resulting thermogram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

DSC Analysis

1. Weigh 1-3 mg of Sample

2. Place in Aluminum Pan

3. Crimp and Seal Pan

4. Load Sample & Reference Pans

Transfer to Instrument

5. Execute Thermal Program
(Ramp 10°C/min)

6. Analyze Thermogram for Endotherm Peak

end

Report Melting Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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